Cas no 102367-70-4 (1,3,4-Thiadiazol-2-amine,5-(2-thienyl)-, hydrochloride (1:1))

1,3,4-Thiadiazol-2-amine,5-(2-thienyl)-, hydrochloride (1:1) structure
102367-70-4 structure
Product Name:1,3,4-Thiadiazol-2-amine,5-(2-thienyl)-, hydrochloride (1:1)
CAS No:102367-70-4
MF:C6H8ClN3OS2
MW:237.73021697998
CID:211472
PubChem ID:11971459
Update Time:2025-04-19

1,3,4-Thiadiazol-2-amine,5-(2-thienyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • 1,3,4-Thiadiazol-2-amine,5-(2-thienyl)-, hydrochloride (1:1)
    • 5-thiophen-2-yl-1,3,4-thiadiazol-2-amine,hydrate,hydrochloride
    • 1,3,4-Thiadiazole, 2-amino-5-(2-thienyl)-, hydrochloride, hydrate
    • 2-Amino-5-(2-thienyl)-1,3,4-thiadiazole hydrochloride hydrate
    • 2-Amino-5-(2-tienil)-1,3,4-tiadiazolo cloridrato idrato
    • 2-Amino-5-(2-tienil)-1,3,4-tiadiazolo cloridrato idrato [Italian]
    • 5-[2]Thienyl-[1,3,4]thiadiazol-2-ylamin, Hydrochlorid
    • 5-[2]thienyl-[1,3,4]thiadiazol-2-ylamine, hydrochloride
    • AGN-PC-00IZZR
    • hydrate
    • hydrochloride
    • L 1458
    • LS-150258
    • DTXSID40144972
    • 102367-70-4
    • Inchi: 1S/C6H5N3S2.ClH.H2O/c7-6-9-8-5(11-6)4-2-1-3-10-4;;/h1-3H,(H2,7,9);1H;1H2
    • InChI Key: VGDQXNBGRIYDHP-UHFFFAOYSA-N
    • SMILES: Cl.S1C=CC=C1C1=NN=C(N)S1.O

Computed Properties

  • Exact Mass: 236.97994
  • Monoisotopic Mass: 236.979731
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 144
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 109

Experimental Properties

  • Boiling Point: 379.8°Cat760mmHg
  • Flash Point: 183.5°C
  • PSA: 83.3
  • LogP: 3.16770
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